Cas no 1251146-77-6 (1-(6-chloropyrimidin-4-yl)pyrrolidin-2-ylmethanol)
1-(6-chloropyrimidin-4-yl)pyrrolidin-2-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- (1-(6-Chloropyrimidin-4-yl)pyrrolidin-2-yl)methanol
- [1-(6-chloropyrimidin-4-yl)pyrrolidin-2-yl]methanol
- BAC14677
- DB-234504
- EN300-71253
- CS-0258750
- AKOS010670240
- 1251146-77-6
- G44145
- Z817049296
- 1-(6-chloropyrimidin-4-yl)pyrrolidin-2-ylmethanol
-
- Inchi: 1S/C9H12ClN3O/c10-8-4-9(12-6-11-8)13-3-1-2-7(13)5-14/h4,6-7,14H,1-3,5H2
- InChI Key: PQHHCVNVKFWVLZ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC=N1)N1CCCC1CO
Computed Properties
- Exact Mass: 213.0668897Da
- Monoisotopic Mass: 213.0668897Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 49.3Ų
1-(6-chloropyrimidin-4-yl)pyrrolidin-2-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B405625-25mg |
[1-(6-chloropyrimidin-4-yl)pyrrolidin-2-yl]methanol |
1251146-77-6 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B405625-50mg |
[1-(6-chloropyrimidin-4-yl)pyrrolidin-2-yl]methanol |
1251146-77-6 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B405625-250mg |
[1-(6-chloropyrimidin-4-yl)pyrrolidin-2-yl]methanol |
1251146-77-6 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM468657-250mg |
[1-(6-chloropyrimidin-4-yl)pyrrolidin-2-yl]methanol |
1251146-77-6 | 95%+ | 250mg |
$246 | 2024-08-03 | |
| Chemenu | CM468657-500mg |
[1-(6-chloropyrimidin-4-yl)pyrrolidin-2-yl]methanol |
1251146-77-6 | 95%+ | 500mg |
$444 | 2024-08-03 | |
| Chemenu | CM468657-1g |
[1-(6-chloropyrimidin-4-yl)pyrrolidin-2-yl]methanol |
1251146-77-6 | 95%+ | 1g |
$592 | 2024-08-03 | |
| Enamine | EN300-71253-0.05g |
[1-(6-chloropyrimidin-4-yl)pyrrolidin-2-yl]methanol |
1251146-77-6 | 95.0% | 0.05g |
$88.0 | 2025-02-20 | |
| Enamine | EN300-71253-0.1g |
[1-(6-chloropyrimidin-4-yl)pyrrolidin-2-yl]methanol |
1251146-77-6 | 95.0% | 0.1g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-71253-0.25g |
[1-(6-chloropyrimidin-4-yl)pyrrolidin-2-yl]methanol |
1251146-77-6 | 95.0% | 0.25g |
$188.0 | 2025-02-20 | |
| Enamine | EN300-71253-0.5g |
[1-(6-chloropyrimidin-4-yl)pyrrolidin-2-yl]methanol |
1251146-77-6 | 95.0% | 0.5g |
$353.0 | 2025-02-20 |
1-(6-chloropyrimidin-4-yl)pyrrolidin-2-ylmethanol Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 1-(6-chloropyrimidin-4-yl)pyrrolidin-2-ylmethanol
Comprehensive Overview of 1-(6-chloropyrimidin-4-yl)pyrrolidin-2-ylmethanol (CAS No. 1251146-77-6): Properties, Applications, and Industry Insights
In the rapidly evolving field of pharmaceutical and agrochemical research, 1-(6-chloropyrimidin-4-yl)pyrrolidin-2-ylmethanol (CAS No. 1251146-77-6) has emerged as a compound of significant interest. This chloropyrimidine derivative, characterized by its unique pyrrolidin-2-ylmethanol moiety, is gaining attention for its potential applications in drug discovery and specialty chemical synthesis. Researchers are particularly intrigued by its molecular structure, which combines a 6-chloropyrimidine core with a functionalized pyrrolidine ring, offering versatile reactivity for further derivatization.
The compound's CAS registry number 1251146-77-6 serves as a crucial identifier in chemical databases, facilitating precise tracking in research publications and patent literature. Recent studies have explored its role as a building block for more complex molecular architectures, especially in the development of kinase inhibitors and other biologically active compounds. The presence of both chloropyrimidine and hydroxymethylpyrrolidine groups makes it particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs.
From a synthetic chemistry perspective, 1-(6-chloropyrimidin-4-yl)pyrrolidin-2-ylmethanol demonstrates interesting reactivity patterns that align with current trends in sustainable chemistry. The pharmaceutical industry is showing increased interest in such intermediates as they seek to develop more efficient synthetic routes with reduced environmental impact. This aligns with growing concerns about green chemistry principles and the push for atom-economical transformations in industrial processes.
Analytical characterization of this compound reveals important physicochemical properties that influence its applications. The chloropyrimidine scaffold contributes to its moderate lipophilicity, while the hydroxymethyl group enhances water solubility—a balance that makes it attractive for formulation development. These characteristics are particularly relevant in the context of current research into bioavailability enhancement strategies for drug candidates.
In the context of intellectual property, CAS 1251146-77-6 has appeared in several patent applications related to therapeutic agents, indicating its growing importance in proprietary research. The compound's structural features make it suitable for creating molecular diversity in combinatorial chemistry libraries, addressing the pharmaceutical industry's need for novel chemical space exploration in drug discovery.
Quality control aspects of 1-(6-chloropyrimidin-4-yl)pyrrolidin-2-ylmethanol production are receiving attention as regulatory requirements become more stringent. Analytical methods such as HPLC, LC-MS, and NMR spectroscopy are routinely employed to ensure the compound meets the purity standards required for research and development applications. This focus on quality aligns with broader industry trends toward data integrity and analytical method validation in chemical manufacturing.
The stability profile of this compound under various storage conditions is another area of practical importance. Researchers working with 6-chloropyrimidine derivatives need to consider factors such as moisture sensitivity and thermal stability when handling this material. Proper storage recommendations typically include protection from light and moisture at controlled temperatures, following best practices for chemical storage safety.
From a commercial availability standpoint, 1251146-77-6 is increasingly being offered by specialty chemical suppliers catering to the pharmaceutical and agrochemical sectors. The growing market for such building blocks reflects the expansion of custom synthesis services and the demand for structurally diverse intermediates in drug discovery programs worldwide.
Looking toward future applications, researchers are investigating the potential of 1-(6-chloropyrimidin-4-yl)pyrrolidin-2-ylmethanol in emerging areas such as PROTAC (proteolysis targeting chimera) technology and other targeted protein degradation approaches. The compound's ability to serve as a linker or functional group donor in these complex systems makes it relevant to cutting-edge drug discovery technologies currently attracting significant investment.
In conclusion, 1-(6-chloropyrimidin-4-yl)pyrrolidin-2-ylmethanol (CAS No. 1251146-77-6) represents an important chemical entity with diverse potential applications across multiple research domains. Its unique structural features, combined with current industry needs for novel molecular scaffolds, position this compound as a valuable tool in modern chemical research and development efforts. As synthetic methodologies advance and new biological targets emerge, the significance of such versatile building blocks is likely to grow further in the coming years.
1251146-77-6 (1-(6-chloropyrimidin-4-yl)pyrrolidin-2-ylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)